Cas no 1932526-12-9 ((2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine)

• Product Name: (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine
• CAS No: 1932526-12-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5246262
• Update Time: 2025-10-14

(2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, 2-(1-ethyl-1H-pyrazol-3-yl)tetrahydro-, (2S,3S)-
• (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine

• Inchi： 1S/C9H15N3O/c1-2-12-5-3-8(11-12)9-7(10)4-6-13-9/h3,5,7,9H,2,4,6,10H2,1H3/t7-,9-/m0/s1
• InChI Key： MBLDRFJVHCUWRY-CBAPKCEASA-N
• SMILES： O1CC[C@H](N)[C@H]1C1C=CN(CC)N=1

Additional information on (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine

Comprehensive Overview of (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine (CAS No. 1932526-12-9)

The compound (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine, identified by its CAS No. 1932526-12-9, is a chiral amine derivative with a unique structural framework. This molecule has garnered significant attention in the pharmaceutical and agrochemical industries due to its potential applications in drug discovery and development. The presence of both a pyrazole and oxolane ring in its structure makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its stereochemistry, as the (2S,3S) configuration can influence its binding affinity to target proteins, a critical factor in drug design.

In recent years, the demand for chiral amines like (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine has surged, driven by the growing focus on precision medicine and enantioselective synthesis. The compound's CAS No. 1932526-12-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its applications extend to catalysis, where it serves as a ligand in asymmetric reactions, and in the development of novel therapeutics targeting neurological disorders. The 1-ethyl-1H-pyrazol-3-yl moiety is particularly noteworthy, as pyrazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory and antimicrobial activities.

From an SEO perspective, keywords such as "chiral amine synthesis", "pyrazole derivatives in drug discovery", and "CAS 1932526-12-9 applications" are highly relevant to this compound. These terms align with current trends in organic chemistry, where researchers are exploring sustainable and efficient methods for producing enantiopure compounds. The (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine is also a subject of interest in green chemistry, as its synthesis can be optimized to reduce waste and energy consumption, addressing environmental concerns in the chemical industry.

Another area of interest is the compound's potential role in agrochemicals. The oxolan-3-amine scaffold is found in several herbicides and fungicides, making CAS No. 1932526-12-9 a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, this compound could contribute to formulations that are both effective and environmentally friendly. Searches for "amine-based agrochemicals" and "pyrazole in crop protection" often lead to discussions about its derivatives, highlighting its broad applicability.

In conclusion, (2S,3S)-2-(1-ethyl-1H-pyrazol-3-yl)oxolan-3-amine (CAS No. 1932526-12-9) is a multifaceted compound with promising applications across multiple industries. Its chiral nature, combined with the functional diversity of its pyrazole and oxolane rings, positions it as a valuable building block in synthetic chemistry. As research continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings, driving innovation in drug development, catalysis, and sustainable agriculture.